[4-(4-butylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](3,4-dimethoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with a molecular formula of C23H25FN2O4S . It contains several functional groups, including a benzothiazin ring, a butylphenyl group, a fluoro group, and a dimethoxyphenyl group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The benzothiazin ring, butylphenyl group, fluoro group, and dimethoxyphenyl group all contribute to the overall structure .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its specific structure. For example, the presence of the benzothiazin ring, butylphenyl group, fluoro group, and dimethoxyphenyl group would all influence properties such as solubility, stability, and reactivity .
Scientific Research Applications
Anti-Tumor Agents
Compounds similar to the queried chemical structure have been synthesized and evaluated for their potential as anti-tumor agents. For example, derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester have shown selective cytotoxicity against tumorigenic cell lines, indicating their potential in cancer treatment (Hayakawa et al., 2004).
Antioxidant Properties
Derivatives of methanones with bromophenol groups have been synthesized and demonstrated effective antioxidant properties. These compounds were evaluated for their radical scavenging activities, revealing promising molecules for potential antioxidant applications (Çetinkaya et al., 2012).
Carbonic Anhydrase Inhibitory Properties
Novel bromophenols, including natural products, have been synthesized and investigated for their inhibitory effects on human carbonic anhydrase II, a target for glaucoma, epilepsy, and osteoporosis treatments. These studies suggest that certain bromophenols can effectively inhibit carbonic anhydrase, offering a pathway to developing new therapeutic agents (Balaydın et al., 2012).
Synthesis and Structural Analysis
Research on boric acid ester intermediates with benzene rings, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, has contributed to advancements in synthesis methods and structural analysis. These studies provide insights into the molecular structures, electrostatic potential, and physicochemical properties of similar compounds, aiding in the development of novel materials and drugs (Huang et al., 2021).
Future Directions
properties
IUPAC Name |
[4-(4-butylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(3,4-dimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26FNO5S/c1-4-5-6-18-7-11-21(12-8-18)29-17-26(35(31,32)25-14-10-20(28)16-22(25)29)27(30)19-9-13-23(33-2)24(15-19)34-3/h7-17H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYNSNAYVQRMLOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(4-butylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](3,4-dimethoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.